Cas no 56973-60-5 (1(3H)-Isobenzofuranone, 3-(benzoyloxy)-)

• Product Name: 1(3H)-Isobenzofuranone, 3-(benzoyloxy)-
• CAS No: 56973-60-5
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• CID: 347044
• PubChem ID: 2752810
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone, 3-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-(benzoyloxy)-
• (3-oxo-1H-2-benzofuran-1-yl) benzoate
• 56973-60-5
• 3-benzoyloxy-1[3h]-isobenzofuranone
• AKOS004907547
• DTXSID00372936

• Inchi： 1S/C15H10O4/c16-13(10-6-2-1-3-7-10)18-15-12-9-5-4-8-11(12)14(17)19-15/h1-9,15H
• InChI Key： CMIUEQVFEFXWAD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1OC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 254.0579
• Monoisotopic Mass: 254.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones